Cas no 2763759-80-2 (5-(Trifluoromethyl)-1-azabicyclo[3.2.1]octan-4-one hydrochloride)

• Product Name: 5-(Trifluoromethyl)-1-azabicyclo[3.2.1]octan-4-one hydrochloride
• CAS No: 2763759-80-2
• MF: C₈H₁₁ClF₃NO
• MW: 229.62725186348
• CID: 5891953
• PubChem ID: 165982788
• Update Time: 2025-07-22

5-(Trifluoromethyl)-1-azabicyclo[3.2.1]octan-4-one hydrochloride Chemical and Physical Properties

Names and Identifiers

• 5-(trifluoromethyl)-1-azabicyclo[3.2.1]octan-4-one hydrochloride
• EN300-37353859
• 2763759-80-2
• 5-(Trifluoromethyl)-1-azabicyclo[3.2.1]octan-4-one hydrochloride

• Inchi： 1S/C8H10F3NO.ClH/c9-8(10,11)7-2-4-12(5-7)3-1-6(7)13;/h1-5H2;1H
• InChI Key： FSOXCIZLIAEKJW-UHFFFAOYSA-N
• SMILES： Cl.FC(C12C(CCN(CC1)C2)=O)(F)F

Computed Properties

• Exact Mass: 229.0481262g/mol
• Monoisotopic Mass: 229.0481262g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 250
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 20.3Ų

Additional information on 5-(Trifluoromethyl)-1-azabicyclo[3.2.1]octan-4-one hydrochloride

Comprehensive Overview of 5-(Trifluoromethyl)-1-azabicyclo[3.2.1]octan-4-one hydrochloride (CAS No. 2763759-80-2)

The compound 5-(Trifluoromethyl)-1-azabicyclo[3.2.1]octan-4-one hydrochloride (CAS No. 2763759-80-2) is a structurally unique bicyclic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its distinctive azabicyclo[3.2.1]octane scaffold, combined with a trifluoromethyl group, makes it a promising candidate for drug discovery and material science applications. Researchers are particularly interested in its potential as a bioactive intermediate due to its ability to modulate biological pathways.

In recent years, the demand for fluorinated compounds like 5-(Trifluoromethyl)-1-azabicyclo[3.2.1]octan-4-one hydrochloride has surged, driven by their enhanced metabolic stability and lipophilicity. These properties are critical in the development of next-generation therapeutics, especially in oncology and neurology. The trifluoromethyl group is known to improve binding affinity and selectivity, making this compound a focal point for medicinal chemistry studies.

The synthesis of 5-(Trifluoromethyl)-1-azabicyclo[3.2.1]octan-4-one hydrochloride involves sophisticated organic chemistry techniques, including cyclization and fluorination reactions. Its CAS No. 2763759-80-2 serves as a unique identifier in chemical databases, facilitating global research collaboration. Scientists often search for synthetic protocols and spectroscopic data to streamline their work, highlighting the need for accessible and accurate information.

From an industrial perspective, this compound is valued for its versatility. It can serve as a building block for more complex molecules, particularly in the design of small-molecule inhibitors. The azabicyclo[3.2.1]octane core is also being explored for its potential in catalysis and material engineering, aligning with the growing interest in sustainable chemistry.

Environmental and safety considerations are paramount when handling 5-(Trifluoromethyl)-1-azabicyclo[3.2.1]octan-4-one hydrochloride. While it is not classified as hazardous under standard regulations, proper laboratory practices must be followed. Researchers frequently inquire about storage conditions and handling guidelines, underscoring the importance of comprehensive safety data sheets (SDS).

The future of 5-(Trifluoromethyl)-1-azabicyclo[3.2.1]octan-4-one hydrochloride looks promising, with ongoing studies exploring its applications in drug delivery systems and bioconjugation. As the scientific community continues to uncover its potential, this compound is poised to play a pivotal role in advancing precision medicine and green chemistry initiatives.